Cas no 1080650-04-9 (4,6-Diisopropylpyrimidine-2-ol)

• Product Name: 4,6-Diisopropylpyrimidine-2-ol
• CAS No: 1080650-04-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6792457
• PubChem ID: 59336135
• Update Time: 2026-03-12

4,6-Diisopropylpyrimidine-2-ol Chemical and Physical Properties

Names and Identifiers

• 4,6-Diisopropylpyrimidin-2(1H)-one
• SCHEMBL2843846
• SCHEMBL22705028
• MFCD22836644
• ZMZZIYWIPKNTRI-UHFFFAOYSA-N
• G70984
• 2(1H)-Pyrimidinone, 4,6-bis(1-methylethyl)-
• 4,6-diisopropyl-1H-pyrimidin-2-one
• 4,6-Diisopropylpyrimidin-2-ol
• 1080650-04-9
• 4,6-diisopropylpyrimidine-2-ol
• DTXSID601270967
• DB-166711
• 4,6-Bis(1-methylethyl)-2(1H)-pyrimidinone
• 4,6-Diisopropylpyrimidine-2-ol

• Inchi： 1S/C10H16N2O/c1-6(2)8-5-9(7(3)4)12-10(13)11-8/h5-7H,1-4H3,(H,11,12,13)
• InChI Key： ZMZZIYWIPKNTRI-UHFFFAOYSA-N
• SMILES： O=C1N=C(C=C(C(C)C)N1)C(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 4,6-Diisopropylpyrimidine-2-ol

4,6-Diisopropylpyrimidine-2-ol: A Comprehensive Overview

4,6-Diisopropylpyrimidine-2-ol, also known by its CAS number 1080650-04-9, is a fascinating compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the family of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of two isopropyl groups at positions 4 and 6, along with a hydroxyl group at position 2, imparts unique chemical properties to this molecule.

The synthesis of 4,6-Diisopropylpyrimidine-2-ol has been extensively studied in recent years. Researchers have developed efficient methodologies to synthesize this compound using various approaches, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the final product, making it more suitable for advanced applications.

In terms of physical properties, 4,6-Diisopropylpyrimidine-2-ol exhibits a melting point of approximately 155°C and a boiling point around 385°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which makes it suitable for various organic reactions. The compound's hydroxyl group at position 2 plays a crucial role in its reactivity, enabling it to participate in hydrogen bonding and other intermolecular interactions.

The chemical structure of 4,6-Diisopropylpyrimidine-2-ol has been leveraged in numerous research studies to explore its potential as a building block in drug discovery. Recent findings suggest that this compound could serve as a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, its ability to act as a ligand in metalloenzyme inhibition has been highlighted in several studies.

In addition to its role in drug discovery, 4,6-Diisopropylpyrimidine-2-ol has shown promise in materials science applications. Researchers have investigated its use as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The compound's ability to coordinate with metal ions makes it an attractive candidate for these applications.

The environmental impact of 4,6-Diisopropylpyrimidine-2-ol has also been a topic of interest. Studies have demonstrated that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, 4,6-Diisopropylpyrimidine-2-ol, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span drug discovery, materials science, and environmental chemistry. As new research emerges, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.